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Compound of Interest

Compound Name: Cytosine-d2

Cat. No.: B10827506

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of

Cytosine-d2, a deuterated isotopologue of the pyrimidine nucleobase cytosine. This document

is intended for researchers, scientists, and professionals in drug development who utilize

isotopically labeled compounds in their studies. This guide covers the fundamental chemical

data of Cytosine-d2, details on relevant experimental protocols, and visualizations of key

biological pathways where it serves as a valuable tracer.

Core Chemical Properties
Cytosine-d2 is a stable isotope-labeled version of cytosine where two hydrogen atoms on the

pyrimidine ring have been replaced by deuterium. This isotopic substitution makes it an ideal

internal standard for quantitative analysis by mass spectrometry and a useful probe in nuclear

magnetic resonance spectroscopy studies.[1]

Quantitative Data Summary
The key chemical and physical properties of Cytosine-d2 are summarized in the table below

for easy reference and comparison.
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Property Value References

Chemical Formula C₄H₃D₂N₃O [2][3]

Molecular Weight 113.11 g/mol [3]

CAS Number 106391-24-6 [2][3][4]

Formal Name
6-amino-2(1H)-pyrimidinone-

4,5-d₂
[2]

Synonyms
Cytosine-[5,6-d2], 4-amino-5,6-

dideuterio-1H-pyrimidin-2-one
[3]

Isotopic Purity
≥98% atom D; ≥99%

deuterated forms (d₁-d₂)
[2][3]

Physical Form Solid [2]

Solubility 50 mg/mL in 0.5M HCl [2]

Storage Temperature -20°C to Room Temperature [2][4][5]

Stability ≥ 4 years [2]

Experimental Protocols
The unique properties of Cytosine-d2 make it a valuable tool in various experimental contexts.

Below are detailed methodologies for its application in mass spectrometry and a general

description of its synthesis.

Quantification of Cytosine using Isotope Dilution Mass
Spectrometry
Cytosine-d2 is frequently employed as an internal standard for the accurate quantification of

endogenous cytosine in biological samples using liquid chromatography-tandem mass

spectrometry (LC-MS/MS).[6][7] The principle of this method, known as stable isotope dilution,

relies on the addition of a known amount of the isotopically labeled standard (Cytosine-d2) to

the sample at an early stage of preparation.[8]

Methodology:
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Sample Preparation: Biological samples (e.g., cell lysates, plasma, tissue homogenates) are

prepared to extract nucleic acids or nucleosides. This often involves enzymatic digestion of

DNA/RNA to release the individual nucleosides.[6] A precise amount of Cytosine-d2 is

spiked into the sample prior to or during the extraction/digestion process.

Chromatographic Separation: The extracted nucleosides are separated using ultra-high-

performance liquid chromatography (UHPLC). A C18 reversed-phase column is commonly

used with a gradient elution of a mobile phase consisting of an aqueous solution with a small

amount of acid (e.g., formic acid) and an organic solvent (e.g., methanol or acetonitrile).[9]

[10]

Mass Spectrometric Detection: The eluent from the HPLC is introduced into a tandem mass

spectrometer (MS/MS), typically a triple quadrupole instrument. The instrument is set to

monitor specific mass transitions for both unlabeled cytosine and Cytosine-d2 using multiple

reaction monitoring (MRM).[9]

For Cytosine: The precursor ion (M+H)⁺ is selected and fragmented, and a specific

product ion is monitored.

For Cytosine-d2: The corresponding deuterated precursor ion (M+H)⁺ is selected, and its

characteristic fragment ion is monitored.

Quantification: The ratio of the peak area of the endogenous cytosine to the peak area of the

Cytosine-d2 internal standard is calculated. This ratio is then used to determine the exact

concentration of cytosine in the original sample by comparing it to a calibration curve

generated using known concentrations of unlabeled cytosine and a fixed concentration of

Cytosine-d2.[6]
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Sample Preparation Analysis Data Processing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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